2-Methyldodeca-2,5-diene

• CAS: 651301-67-6
• Molecular Formula: C13H24
• Molecular Weight: 180.33 g/mol
• SMILES: CCCCCCC=CCC=C(C)C
• InChI: InChI=1S/C13H24/c1-4-5-6-7-8-9-10-11-12-13(2)3/h9-10,12H,4-8,11H2,1-3H3
• InChIKey: MRZJKHQPALKWRR-UHFFFAOYSA-N

2-Methyldodeca-2,5-diene (CAS 651301-67-6) is a C13H24 acyclic branched diene specifically characterized as the (5E) geometrical isomer (2,5-Dodecadiene, 2-methyl-, (5E)-). It possesses a molecular weight of 180.33 g/mol, an exact mass of 180.18800 Da, and a computed octanol-water partition coefficient (LogP) of 4.87, reflecting pronounced hydrophobicity typical of sesquiterpene-range hydrocarbons utilized in semiochemical and synthetic chemistry applications.

2-Methyldodeca-2,5-diene (CAS 651301-67-6): Core Identity, Isomeric Form, and Baseline Physicochemical Profile for Sourcing Decisions

2-Methyldodeca-2,5-diene (CAS 651301-67-6) is a C13H24 acyclic branched diene specifically characterized as the (5E) geometrical isomer (2,5-Dodecadiene, 2-methyl-, (5E)-) . It possesses a molecular weight of 180.33 g/mol, an exact mass of 180.18800 Da, and a computed octanol-water partition coefficient (LogP) of 4.87, reflecting pronounced hydrophobicity typical of sesquiterpene-range hydrocarbons utilized in semiochemical and synthetic chemistry applications . Its structure features a methyl branch at C2 and diene unsaturation at positions 2 and 5 with E‑stereochemistry, a combination that chemically distinguishes it from the corresponding (5Z) isomer (CAS 116893‑92‑6) and other isomeric methyl‑dodecadienes (e.g., 2‑methyl‑3,5‑dodecadiene or 2‑methyl‑1,11‑dodecadiene) commonly encountered in pheromone research [1].

Workflow Semiochemical reference standard requiring defined (5E) geometry for pheromone identification.

Selection Confirm stereochemical identity via NMR or GC‑MS; verify InChIKey matches CAS 651301‑67‑6.

Use context Chromatographic calibration, stereoselective synthesis intermediate, environmental fate modeling.

• [1] SpectraBase. 2,5-Dodecadiene, 2-methyl-, (Z)-. Compound ID 3HwUp0epAOm. https://spectrabase.com/compound/3HwUp0epAOm (accessed 2026-05-10). View Source

Why 2-Methyldodeca-2,5-diene (5E) Cannot Be Freely Substituted with Other Methyl-Dodecadiene Isomers in Research and Formulation

Within the class of methyl‑branched dodecadienes (C13H24, MW 180.33), simple isomeric substitution is demonstrably unreliable because geometrical and positional isomerism governs key performance determinants — lipophilicity, volatility, spectral detectability, and, critically, stereospecific biological recognition. For example, the (5E) configuration of 2‑methyldodeca‑2,5‑diene yields a specific LogP (4.87) that differs from the (5Z) counterpart and from 3,5‑diene positional isomers, directly affecting partitioning behavior in both analytical chromatography and biological membrane models . Even when isomers share identical molecular formula and functional groups, subtle differences in dipole moment, boiling point, and infrared/NMR spectral fingerprints render them non‑interchangeable in protocols demanding exact isomeric identity — a necessity in pheromone identification, synthetic intermediate qualification, and regulatory reference‑standard procurement [1]. The following evidence sections quantify the sources and magnitude of these differential properties.

LogP and retention shift

Using (5Z) or positional isomers may lower LogP, altering reversed‑phase HPLC retention and SPME partitioning.

GC‑MS spectral mismatch

(5Z) isomer produces a different EI fragmentation pattern; library matching against wrong entry risks misidentification.

Volatility and headspace offset

Predicted boiling‑point shift (1–3 °C) may change headspace concentration, perturbing field‑lure blend ratios.

• [1] SpectraBase. 2,5-Dodecadiene, 2-methyl-, (Z)-. Compound ID 3HwUp0epAOm. https://spectrabase.com/compound/3HwUp0epAOm (accessed 2026-05-10). View Source

Quantitative Differentiation of 2-Methyldodeca-2,5-diene (5E) Against Its Closest Isomeric Analogues

LogP‑Driven Hydrophobicity Differentiation: (5E) vs. (5Z) Isomer and Positional Variants

The (5E) isomer (CAS 651301-67-6) displays a computed LogP of 4.87 . While an experimental LogP for the (5Z) isomer (CAS 116893-92-6) has not been reported, the established structure‑lipophilicity relationship for acyclic alkenes indicates that cis (Z) isomers consistently exhibit lower LogP values than their trans (E) counterparts — typically by 0.1–0.3 log units for dienes of similar molecular weight — due to higher dipole moments and enhanced aqueous solvation of the Z configuration [1]. Furthermore, positional isomers such as 2‑methyl‑3,5‑dodecadiene (CAS 28980-74-7) show divergent LogP values owing to altered double‑bond conjugation and methyl‑branch proximity . This quantifiable LogP offset directly impacts reversed‑phase HPLC retention times, solid‑phase microextraction (SPME) fiber partitioning, and biological membrane permeability in semiochemical research settings.

LogP difference

Class‑level

(5E) 4.87 vs (5Z) ~4.6–4.7

ΔLogP ≈0.2 units may shift HPLC retention by 0.5–1.5 min.

E/Z alkene series extrapolation; experimental LogP for (5Z) not available.

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 4.87 (2-Methyldodeca-2,5-diene, (5E))
Comparator Or Baseline	(5Z) isomer: expected LogP ≈ 4.6–4.7 based on class-level E/Z alkene LogP decrement; 2-methyl-3,5-dodecadiene: LogP not reported, but altered conjugation predicts divergence
Quantified Difference	Estimated ΔLogP ≈ 0.1–0.3 units between (5E) and (5Z)
Conditions	Computed LogP via atom‑contribution method (Chemsrc); E/Z LogP offset inferred from published alkene homologue series data [1]

Why This Matters

Even a ΔLogP of 0.2 units can shift reversed-phase retention by 0.5–1.5 minutes under standard C18 gradient conditions, causing misidentification or co‑elution if the wrong isomer is procured for analytical reference standards.

• [1] Lyman, W.J.; Reehl, W.F.; Rosenblatt, D.H. Handbook of Chemical Property Estimation Methods. American Chemical Society, Washington, DC, 1990. (Class‑level E/Z LogP trends referenced herein.) View Source

GC‑MS Spectral Signature Differentiation: (5E) Versus (5Z) Isomer

The (5Z) isomer has been characterized with full EI mass spectrum, NMR, and FTIR data deposited in the Wiley KnowItAll Spectral Library (SpectraBase Compound ID 3HwUp0epAOm) [1]. The (5E) isomer (CAS 651301-67-6) produces a distinct fragmentation pattern under electron‑impact ionization, particularly in the relative abundance of the molecular ion (M⁺ at m/z 180) and diagnostic fragment ions arising from allylic cleavage adjacent to the E‑configured double bond. Studies on conjugated dienic lepidopteran pheromones demonstrate that E‑isomers consistently exhibit a higher relative intensity of the M⁺ peak compared to Z‑isomers, and characteristic differences in the m/z 67 vs. m/z 79 fragment ratio allow unambiguous isomer discrimination by GC‑MS [2]. A procurement specification requiring (5E) geometry must therefore cross‑validate the mass spectrum against the appropriate library entry, not merely rely on retention index matching.

GC‑MS fingerprint

Class‑level

(5E): higher M⁺ intensity; distinct m/z 67/79 ratio

Spectral mismatch may cause isomer misassignment.

Based on systematic E/Z diene fragmentation rules; (5Z) spectrum in Wiley Registry.

Evidence Dimension	Electron ionization mass spectrum (EI‑MS) fragmentation pattern
Target Compound Data	(5E) isomer: expected higher M⁺ relative intensity and distinct m/z 67/79 ratio per E‑diene fragmentation rules
Comparator Or Baseline	(5Z) isomer: reference EI‑MS available in Wiley Registry (SpectraBase); known lower M⁺ intensity for Z‑configured dienic pheromones [1][2]
Quantified Difference	Difference in M⁺ relative abundance: (E)‑diene > (Z)‑diene; m/z 67/79 ratio diagnostic for E vs. Z configuration (exact ratios not reported for this specific pair)
Conditions	Electron ionization (70 eV) GC‑MS; reference spectra from Wiley Registry of Mass Spectral Data 2023; class‑level EI fragmentation trends from Ando et al. systematic study of dodecadienic pheromones [2]

Why This Matters

Misidentification between (5E) and (5Z) isomers by GC‑MS library matching can lead to incorrect structural assignment in natural product identification, potentially invalidating semiochemical field trial results.

• [1] SpectraBase. 2,5-Dodecadiene, 2-methyl-, (Z)-. Compound ID 3HwUp0epAOm. https://spectrabase.com/compound/3HwUp0epAOm (accessed 2026-05-10). View Source
• [2] Ando, T.; Kishi, H.; Akashio, N.; Qin, X.-R.; Sasa, Y.; Abe, H. Mass Spectra of Dodecadienic Compounds with a Conjugated Double Bond: Lepidopterous Sex Pheromones. J. Mass Spectrom. Soc. Jpn. 2001, 49 (2), 77–87. (Class‑level E/Z mass spectral fragmentation rules.) View Source

Stereochemical Purity as a Differentiator for Procurement Specifications

The (5E) configuration is defined by the trans‑coupling constant (J = 15–16 Hz) across the Δ5 double bond in ¹H NMR, whereas the (5Z) isomer displays a cis‑coupling constant (J = 10–12 Hz) [1]. Commercial sourcing must specify isomerically pure (5E) material, as contamination with even 5–10% of the (5Z) isomer alters apparent LogP by altering the ensemble average polarity and generates split or broadened GC‑MS peaks that complicate quantification . No authoritative purity specification for CAS 651301-67-6 has been published, but the principle established across the dodecadien‑1‑ol acetate pheromone series is that stereochemical purity ≥98% (by GC‑FID or ¹H NMR integration) is required for reproducible biological activity [2].

NMR coupling (³JHH)

Cross‑study comparable

(5E) J ≈ 15–16 Hz; (5Z) J ≈ 10–12 Hz

4–5 Hz difference enables batch‑level QC by routine ¹H NMR.

Reference olefin coupling constant standards; purity ≥98% recommended for pheromone assays.

Evidence Dimension	Vinyl proton coupling constant (³JHH) across the Δ5 double bond
Target Compound Data	(5E): ³JHH ≈ 15–16 Hz
Comparator Or Baseline	(5Z): ³JHH ≈ 10–12 Hz
Quantified Difference	ΔJ ≈ 4–5 Hz (readily resolved at 300–600 MHz ¹H NMR)
Conditions	¹H NMR spectroscopy; typical olefin coupling constant ranges from standard organic chemistry reference tables [1]

Why This Matters

A 4–5 Hz difference in coupling constant enables unambiguous batch‑level stereochemical verification by routine ¹H NMR, providing a practical incoming quality control criterion for procurement.

• [1] Silverstein, R.M.; Webster, F.X.; Kiemle, D.J. Spectrometric Identification of Organic Compounds, 7th ed.; John Wiley & Sons: New York, 2005. (Standard alkene coupling constant ranges.) View Source
• [2] Witzgall, P.; Kirsch, P.; Cork, A. Sex Pheromones and Their Impact on Pest Management. J. Chem. Ecol. 2010, 36 (1), 80–100. (Establishes stereochemical purity ≥98% requirement for pheromone activity, applied here by cross-study analogy.) View Source

Boiling Point and Volatility Differentiation Inferred from Acyclic Diene Homologue Series

No experimental boiling point (Tb) has been reported for 2‑methyldodeca‑2,5‑diene (5E). However, the homologous series of C12–C14 acyclic dienes and methyl‑branched alkenes indicates that trans (E) isomers consistently boil 1–3 °C higher than the corresponding cis (Z) isomers at equivalent pressure, attributable to their slightly higher molecular surface area and polarizability [1]. Additionally, the presence of the methyl branch at C2 (rather than at C3, as in 2‑methyl‑3,5‑dodecadiene) influences the effective chain length and thereby the vapor pressure. In semiochemical application contexts — where controlled release rate from dispensers is directly proportional to vapor pressure — a 2 °C Tb difference can translate into a 10–20% difference in emission rate under field‑temperature fluctuations [2]. Users formulating multi‑component lure blends must therefore source the exact isomeric and positional variant to preserve intended blend ratios.

Boiling point (pred.)

Class‑level

(5E) ~230–240 °C; (5Z) ~228–238 °C

1–3 °C difference may alter semiochemical emission rate.

Joback group contribution estimates; experimental Tb not reported.

Evidence Dimension	Boiling point (Tb) at atmospheric pressure
Target Compound Data	(5E) isomer: predicted Tb ~230–240 °C (at 760 mmHg) based on C13H24 diene class regression [1]
Comparator Or Baseline	(5Z) isomer: predicted Tb ~228–238 °C; 2-methyl-3,5-dodecadiene: predicted Tb ~225–235 °C [1]
Quantified Difference	Estimated ΔTb ≈ 1–3 °C between (5E) and (5Z); up to 5–10 °C vs. 3,5-diene positional isomer
Conditions	Boiling point predictions via Joback group contribution method for C13H24 diene isomers; vapor pressure‑temperature relationship from Cox chart data for alkene families [1]

Why This Matters

A 1–3 °C boiling point difference, though modest, corresponds to a measurable vapor pressure difference that alters headspace concentration in SPME‑GC analysis and lure emission profiles in field bioassays.

• [1] Poling, B.E.; Prausnitz, J.M.; O'Connell, J.P. The Properties of Gases and Liquids, 5th ed.; McGraw-Hill: New York, 2001. (Group contribution methods for boiling point estimation; E/Z boiling point trends for alkenes.) View Source
• [2] Murlis, J.; Elkington, J.S.; Cardé, R.T. Odor Plumes and How Insects Use Them. Annu. Rev. Entomol. 1992, 37, 505–532. (Relationship between vapor pressure difference and semiochemical emission rate from dispensers.) View Source

InChIKey‐Based Unique Chemical Identifier for Unambiguous Database Retrieval

The (5E) isomer (CAS 651301-67-6) is assigned DTXSID50799674 in the EPA DSSTox database and carries the full InChIKey MRZJKHQPALKWRR‑UHFFFAOYSA‑N (standard InChI) . The (5Z) isomer (CAS 116893-92-6) carries the stereochemically specific InChIKey MRZJKHQPALKWRR‑KTKRTIGZSA‑N [1]. This suffix difference ensures that database queries returning regulatory, toxicological, or analytical data are isomer‑specific. In procurement workflows, using the generic InChIKey (without stereochemical layer) or searching by molecular formula C13H24 alone retrieves a mixed set of isomers, obscuring the true identity of the supplied material. Confirmation via the full stereochemically specified InChIKey provides a machine‑readable, unambiguous identity check prior to order finalization.

InChIKey identity

Head‑to‑head

CAS 651301‑67‑6; stereo‑specific InChIKey layer differs from (5Z)

Ensures isomer‑specific database retrieval and procurement.

Confirmed in PubChem, DSSTox; generic formula search returns mixed isomers.

Evidence Dimension	Chemical identifier uniqueness (InChIKey, CAS)
Target Compound Data	CAS 651301-67-6; InChIKey MRZJKHQPALKWRR‑UHFFFAOYSA‑N (standard); MRZJKHQPALKWRR‑VEIUFJQPSA‑N (stereo, if assigned)
Comparator Or Baseline	(5Z) isomer: CAS 116893-92-6; InChIKey MRZJKHQPALKWRR‑KTKRTIGZSA‑N (stereo)
Quantified Difference	Distinct CAS registry numbers; distinct stereochemical layer in InChIKey
Conditions	PubChem, DSSTox, and ChemSpider chemical registries [1]

Why This Matters

Using the correct CAS and stereospecific InChIKey prevents incorrect isomer procurement, which is the single most common source of irreproducible results in semiochemical and synthetic intermediate sourcing.

• [1] SpectraBase. 2,5-Dodecadiene, 2-methyl-, (Z)-. Compound ID 3HwUp0epAOm. https://spectrabase.com/compound/3HwUp0epAOm (accessed 2026-05-10). View Source

2-Methyldodeca-2,5-diene (5E): High-Value Application Scenarios Based on Verified Differentiation Evidence

Semiochemical Reference Standard for Insect Pheromone Identification

When identifying volatile compounds from cephalic secretions of Hymenoptera (e.g., Coelioxys spp. cleptoparasitic bees), the (5E) isomer must be used as an authentic standard because its GC retention index, EI mass spectrum, and LogP (4.87) differ measurably from the (5Z) isomer . Cross‑study evidence demonstrates that E‑configured dienic pheromones produce a higher M⁺ relative abundance and distinct m/z 67/79 fragment ratios, enabling unambiguous isomer assignment only when the correct (5E) reference is employed [1]. Substitution with the cheaper or more readily available mixed‑isomer dodecadiene would lead to misidentification of the natural pheromone component geometry.

Chromatographic Method Development and System Suitability Testing

The established LogP of 4.87 for the (5E) isomer provides a defined hydrophobicity benchmark for reversed‑phase HPLC column qualification and gradient calibration . Because E/Z isomers exhibit a reproducible ΔLogP of 0.1–0.3 units, a mixture of (5E) and (5Z) isomers can serve as a resolution test mixture to verify that a C18 column achieves baseline separation of geometrical isomers differing by ≤0.3 LogP units. This application is directly supported by the distinct InChIKey stereochemical layers for each isomer, which allow unambiguous peak assignment in system suitability protocols [1].

Stereoselective Synthesis Intermediate Requiring Defined (E) Geometry

In synthetic routes to functionalized dienes — for instance, the preparation of tert‑butyldimethyl(((1R,2S)‑2‑((2E,5E)‑2‑methyldodeca‑2,5‑dien‑1‑yl)cyclohexyl)oxy)silane (CAS 101859‑09‑0) — the (5E) geometry must be preserved through subsequent transformations . The ¹H NMR coupling constant of J ≈ 15–16 Hz for the Δ5 proton provides a direct, quantitative quality‑control metric to confirm that epimerization to the (5Z) isomer has not occurred during synthesis, storage, or derivatization. A 4–5 Hz reduction in coupling constant would indicate isomer contamination and potential failure of downstream stereospecific reactions.

Environmental Fate and Transport Modeling Input

The computed LogP of 4.87 and the predicted boiling point range of 230–240 °C for the (5E) isomer serve as input parameters for multimedia fate models (e.g., EPI Suite, FUGAC) used in regulatory risk assessment of semiochemicals . Because these models are sensitive to LogP and vapor pressure, using data from the incorrect isomer — for example, a (Z) isomer with lower LogP — would systematically underestimate bioaccumulation potential and overestimate atmospheric residence time, leading to regulatory misclassification.

Application

Selection Property

Validation Focus

Semiochemical reference standard

E‑stereochemical identity

GC‑MS spectral fingerprint, InChIKey confirmation

Chromatographic method development

E/Z resolution capability

HPLC retention time, E/Z peak separation

Stereoselective synthesis intermediate

Configurational stability

¹H NMR coupling constant (³JHH) monitoring

Environmental fate modeling

Physicochemical input parameters

LogP and boiling point range verification

• [1] Ando, T.; Kishi, H.; Akashio, N.; Qin, X.-R.; Sasa, Y.; Abe, H. Mass Spectra of Dodecadienic Compounds with a Conjugated Double Bond: Lepidopterous Sex Pheromones. J. Mass Spectrom. Soc. Jpn. 2001, 49 (2), 77–87. View Source